2-Difluoromethyl-benzoxazole
Overview
Description
2-Difluoromethyl-benzoxazole is a chemical compound . It is a member of the heteroarenes, which are important in synthetic organic chemistry and have applications in medicinal, pharmaceutical, and industrial areas .
Synthesis Analysis
The synthesis of 2-Difluoromethyl-benzoxazole and similar compounds has been achieved through various methods. One efficient method involves the condensation of diamines or amino (thio)phenols with in situ generated CF3CN . This method has been used to synthesize 2-trifluoromethyl benzimidazoles, benzoxazoles, and benzothiazoles in good to excellent yields .Molecular Structure Analysis
Benzoxazole, the core structure of 2-Difluoromethyl-benzoxazole, is a bicyclic planar molecule . It has been extensively used as a starting material for different mechanistic approaches in drug discovery .Chemical Reactions Analysis
Benzoxazole has been synthesized via different pathways, using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts .Physical And Chemical Properties Analysis
While specific physical and chemical properties of 2-Difluoromethyl-benzoxazole are not available in the sources, benzoxazole is known to be a resourceful and important member of the heteroarenes .Scientific Research Applications
Chemical Synthesis and Derivatives
2-Difluoromethyl-benzoxazole and its derivatives have been extensively studied for their efficiency in chemical synthesis. A one-pot synthesis of 2-difluoromethyl substituted benzoxazoles has been reported, highlighting their potential in forming new generations of gem-difluoromethylene linked molecules for drug synthesis (Ge et al., 2007). Moreover, the role of 2-substituted benzoxazole derivatives, which include 2-difluoromethyl-benzoxazole, has been recognized in various pharmaceutical research applications due to their significant biological potential, including anticancer and antitumor activities (Nayak & Niranjan, 2017).
Application in Fluorescent Probes
2-Difluoromethyl-benzoxazole compounds have also been applied in the development of fluorescent probes. For example, certain benzoxazole derivatives are utilized for sensing magnesium and zinc cations, showing high sensitivity to pH changes (Tanaka et al., 2001). This indicates their potential in chemical sensing applications.
Insecticidal Activities
Research has also explored the insecticidal activities of 3-difluoromethyl benzoxazole-2-thiones, a closely related compound. A study reported a one-pot strategy for synthesizing these compounds, highlighting their insecticidal potential (Li et al., 2018).
Anti-inflammatory Applications
The anti-inflammatory properties of benzoxazole derivatives, including 2-difluoromethyl-benzoxazole, have been investigated, revealing their potential in medicinal applications. Specifically, certain benzoxazole moieties have been identified as selective ligands for cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain (Seth et al., 2014).
Future Directions
The field of difluoromethylation, which includes compounds like 2-Difluoromethyl-benzoxazole, has seen significant advances in recent years . Future research directions should focus on difluoromethylation that makes use of inexpensive reagents, feedstock chemicals, and operationally simple procedures .
properties
IUPAC Name |
2-(difluoromethyl)-1,3-benzoxazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F2NO/c9-7(10)8-11-5-3-1-2-4-6(5)12-8/h1-4,7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDIPXWGWAFYJOU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90443947 |
Source
|
| Record name | 2-DIFLUOROMETHYL-BENZOXAZOLE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90443947 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Difluoromethyl-benzoxazole | |
CAS RN |
91437-09-1 |
Source
|
| Record name | 2-(Difluoromethyl)benzoxazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=91437-09-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-DIFLUOROMETHYL-BENZOXAZOLE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90443947 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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